Pyrazine, tetrachloro-

Specification

• CAS No.: 13484-50-9
• Molecular Formula: C4Cl4N2
• Molecular Weight: 217.9 g/mol
• IUPAC Name: 2,3,5,6-tetrachloropyrazine
• Standard InChI: InChI=1S/C4Cl4N2/c5-1-2(6)10-4(8)3(7)9-1
• Standard InChI Key: OSISQXHQGOYLNG-UHFFFAOYSA-N
• SMILES: C1(=C(N=C(C(=N1)Cl)Cl)Cl)Cl
• Canonical SMILES: C1(=C(N=C(C(=N1)Cl)Cl)Cl)Cl

Introduction

Chemical Identity and Structure

Molecular Structure

Pyrazine, tetrachloro- consists of a pyrazine core (a six-membered heterocyclic ring with two nitrogen atoms at positions 1 and 4) with chlorine atoms attached at positions 2, 3, 5, and 6. This structural arrangement creates a highly symmetrical molecule with the chlorine atoms evenly distributed around the aromatic ring, influencing its electronic properties and reactivity patterns. The presence of these electron-withdrawing chlorine substituents significantly affects the electron distribution within the pyrazine ring, creating electron-deficient centers that contribute to its characteristic reactivity profile.

Identification Parameters

The compound is precisely identified through several chemical identifiers:

• Chemical Formula: C₄Cl₄N₂

• InChI: InChI=1S/C4Cl4N2/c5-1-2(6)10-4(8)3(7)9-1

• InChI Key: OSISQXHQGOYLNG-UHFFFAOYSA-N

• SMILES Notation: ClC=1N=C(Cl)C(Cl)=NC1Cl

These standardized identifiers allow for unambiguous recognition of the compound in chemical databases and literature, facilitating research and information exchange among scientists working with this substance.

Physical and Chemical Properties

Physical State and Appearance

Pyrazine, tetrachloro- presents as a colorless to pale yellow solid under standard conditions, exhibiting a characteristic odor that distinguishes it from related compounds. This physical presentation is consistent with many halogenated heterocyclic compounds, which typically manifest as crystalline solids at room temperature due to their molecular structure and intermolecular forces.

Solubility Characteristics

The compound demonstrates selective solubility behavior, showing good dissolution in various organic solvents while exhibiting limited solubility in water. This solubility profile reflects its molecular structure, where the presence of multiple chlorine atoms increases lipophilicity (affinity for lipids and organic solvents) while reducing hydrophilicity (affinity for water). This property has important implications for its handling, purification, and application in synthetic procedures.

Chemical Reactivity

Product Name	Reference	Purity	Price Range	Estimated Delivery
Pyrazine, tetrachloro-	IN-DA007LQZ	97%	To inquire	Tue 22 Apr 25
Perchloropyrazine	54-OR1014603	98%	107.00 €~1,202.00 €	Wed 23 Apr 25
Perchloropyrazine	10-F786254	98%	89.00 €~657.00 €	Fri 25 Apr 25
2,3,5,6 - Tetrachloropyrazine	3D-NAA48450	Min. 95%	- - -	Discontinued product

Quantity	Price
1g	295.00 €
5g	To inquire
100mg	112.00 €
250mg	(information incomplete)

These commercial offerings indicate that the compound is produced in relatively small quantities, suggesting its primary application in research, development, and specialized synthesis rather than large-scale industrial processes.

Applications and Significance